2,3-Difluoro-2-(perfluorohexyl)oxirane
Description
Scientific Research Applications
Synthesis and Chemical Reactions
- Chemical Synthesis and Reactivity : The oxirane ring in similar compounds has been explored for its reactivity towards nucleophiles, demonstrating regio- and stereoselective opening reactions. For example, the synthesis of α-hydroxy-β-triflamido carboxylic esters through the ring-opening of alkoxycarbonyl oxiranes shows the potential for creating complex molecules from oxirane precursors (Lupi et al., 2005). Similarly, the ring-opening polymerization of specific oxirane compounds to synthesize polyfluorinated materials indicates the versatility of these reactions in creating new materials with unique properties (Li Zhan-xiong, 2012).
Material Science and Polymer Chemistry
- Polymer Chemistry : The development of new polymers through the ring-opening polymerization of oxirane compounds is a significant area of research. For instance, studies have shown the synthesis of polymers with potential applications in various industries, from coatings to electronics (Merlani et al., 2015).
Environmental and Health Applications
- Environmental Impact and Safety : Research on perfluorinated compounds, which share structural similarities with 2,3-Difluoro-2-(perfluorohexyl)oxirane, highlights the environmental persistence and potential health impacts of these materials. Studies aim to understand the distribution and safety of these compounds, providing crucial data for regulatory and safety evaluations (Fromme et al., 2017).
Advanced Materials and Technologies
- Advanced Materials Development : The exploration of fluorinated oxiranes in the creation of advanced materials, such as in the field of solar cell technologies, showcases the potential of these compounds in contributing to renewable energy solutions and high-performance materials (Wang et al., 2018).
properties
IUPAC Name |
2,3-difluoro-2-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)oxirane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8HF15O/c9-1-2(10,24-1)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23/h1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULIPEIAHXQESPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(C(O1)(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8HF15O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301023171 |
Source
|
| Record name | 2,3-difluoro-2-(tridecafluorohexyl)oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301023171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1350637-14-7 |
Source
|
| Record name | 2,3-difluoro-2-(tridecafluorohexyl)oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301023171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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